Cas no 2228822-80-6 (1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228822-80-6
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 5825861
• PubChem ID: 165638202
• Update Time: 2025-10-17

1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine
• EN300-1972583
• 2228822-80-6
• [1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C11H11F4N/c1-6-2-7(12)9(8(13)3-6)10(5-16)4-11(10,14)15/h2-3H,4-5,16H2,1H3
• InChI Key： CNMYPGYDJLJNEO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=CC(C)=CC=1F)F)CN)F

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine

1-(2,6-Difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine: A Comprehensive Overview

The compound with CAS No. 222882-80-6, commonly referred to as 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with fluorinated substituents and a methanamine group. The cyclopropane ring is a key structural feature that contributes to its stability and reactivity, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine in drug discovery. Researchers have explored its ability to act as a building block for constructing bioactive molecules. The presence of fluorine atoms in the structure enhances its lipophilicity and bioavailability, which are critical properties for drug candidates. Moreover, the cyclopropane ring provides rigidity to the molecule, enabling precise control over stereochemistry during synthesis.

The synthesis of this compound involves a multi-step process that typically includes the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclization techniques. The introduction of fluorine atoms is achieved through nucleophilic substitution or electrophilic fluorination methods. The methanamine group is incorporated in the final step to complete the structure. This synthesis pathway has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

In terms of applications, 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine has shown promise in the development of antiviral agents and anticancer drugs. Its ability to inhibit key enzymes involved in viral replication and cancer cell proliferation has been demonstrated in preclinical studies. Additionally, this compound has been investigated for its potential as a neuroprotective agent, where it exhibits activity against oxidative stress and neuroinflammation.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that it binds effectively to target proteins such as HIV protease and EGFR kinase, suggesting its potential as a therapeutic agent. Furthermore, its fluorinated substituents contribute to its resistance against metabolic degradation, enhancing its stability in biological systems.

The environmental impact of 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine has also been a topic of interest. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 1-(2,6-difluoro-4-methylphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 22288-80-6) is a versatile compound with significant potential in drug discovery and development. Its unique structure and functional groups make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing medical science.